Cas no 2172504-91-3 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-carbonylpiperidine-4-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-carbonylpiperidine-4-carboxylic acid
• CAS No: 2172504-91-3
• MF: C₂₅H₂₃N₃O₅S
• MW: 477.53222489357
• CID: 6102751
• PubChem ID: 165504214
• Update Time: 2025-06-16

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-carbonylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-carbonylpiperidine-4-carboxylic acid
• EN300-1493382
• 2172504-91-3
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-carbonyl]piperidine-4-carboxylic acid

• Inchi： 1S/C25H23N3O5S/c29-22(28-11-9-15(10-12-28)23(30)31)21-14-34-24(26-21)27-25(32)33-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,14-15,20H,9-13H2,(H,30,31)(H,26,27,32)
• InChI Key： RMMUZPNEIGXQRD-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=NC(=C1)C(N1CCC(C(=O)O)CC1)=O

Computed Properties

• Exact Mass: 477.13584202g/mol
• Monoisotopic Mass: 477.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 137Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-carbonylpiperidine-4-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-carbonylpiperidine-4-carboxylic Acid (CAS No. 2172504-91-3)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-carbonylpiperidine-4-carboxylic acid, identified by its CAS number 2172504-91-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential therapeutic applications, particularly in the development of novel drugs targeting various biological pathways. The structural complexity of this molecule, characterized by its intricate arrangement of functional groups, makes it a subject of intense study and interest among researchers.

The molecular structure of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-carbonylpiperidine-4-carboxylic acid incorporates several key pharmacophores that contribute to its biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group at the amino position suggests potential utility in peptide synthesis and modification, while the piperidine ring provides a stable scaffold for further derivatization. Additionally, the thiazole moiety is known for its role in various bioactive compounds, often contributing to antimicrobial and anti-inflammatory properties.

In recent years, there has been a surge in research focused on developing new therapeutic agents with enhanced efficacy and reduced side effects. The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-carbonylpiperidine-4-carboxylic acid has been explored in several preclinical studies for its potential role in modulating biological pathways associated with diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The unique combination of functional groups in its structure allows for multiple points of interaction with biological targets, making it a versatile candidate for drug development.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex molecules. The Fmoc group, in particular, is widely used in solid-phase peptide synthesis (SPPS), enabling researchers to construct intricate peptide-based drugs with high precision. This capability is crucial for developing targeted therapies that can interact specifically with disease-causing proteins or enzymes. Furthermore, the piperidine ring can be modified to enhance solubility, bioavailability, and metabolic stability, which are critical factors for the clinical success of any pharmaceutical agent.

The thiazole ring in 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-carbonylpiperidine-4-carboxylic acid has been extensively studied for its pharmacological properties. Thiazole derivatives are known to exhibit a wide range of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer effects. The incorporation of this moiety into the molecular framework of the compound suggests that it may possess similar therapeutic benefits. Additionally, the carbonyl group at the 4-position of the thiazole ring provides a site for further functionalization, allowing researchers to tailor the compound's properties to specific needs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater accuracy. These tools have been instrumental in identifying potential drug candidates and optimizing their structures for improved efficacy. For instance, virtual screening techniques have been used to screen large libraries of compounds for their ability to bind to specific proteins or enzymes involved in disease pathways. This approach has led to the discovery of several promising candidates that are currently being evaluated in preclinical studies.

The synthesis of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-carbonylpiperidine-4-carboxylic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Researchers have developed novel synthetic routes that minimize side reactions and maximize efficiency. These advancements have not only improved the accessibility of the compound but also paved the way for its use in larger-scale applications.

The pharmacokinetic properties of this compound are also an area of active research. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Studies have shown that modifications to the molecular structure can significantly impact these properties. For example, optimizing solubility can enhance oral bioavailability, while metabolic stability can affect how long a drug remains active in the body.

In conclusion, 1-2-( ({(9H-fluorenine mthoxycarbonly})a m n o ) - 13 - thi az ole - 44 - carb on y lpi per id ine -44 - car box y l i c ac id (CAS No. 2172504- 91 3) is a promising compound with significant potential in pharmaceutical research and development. Its complex structure and diverse functional groups make it a valuable tool for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic strategies for this compound, it is likely that it will play an increasingly important role in future drug development efforts.